Cas no 1351602-33-9 (N-(but-3-yn-1-yl)-3,4-dimethylbenzamide)

N-(but-3-yn-1-yl)-3,4-dimethylbenzamide is a specialized organic compound featuring a benzamide core substituted with 3,4-dimethylphenyl and a but-3-yn-1-yl group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in click chemistry and alkyne-based coupling reactions. The presence of the terminal alkyne allows for efficient participation in Huisgen cycloadditions, enabling selective functionalization. The 3,4-dimethyl substitution on the benzamide enhances steric and electronic properties, influencing binding interactions in medicinal chemistry applications. Its well-defined molecular architecture ensures consistent performance in research settings, serving as a versatile intermediate for pharmaceuticals, agrochemicals, and materials science. High purity and stability further support its utility in precision synthesis.

N-(but-3-yn-1-yl)-3,4-dimethylbenzamide structure

1351602-33-9 structure

Product Name:N-(but-3-yn-1-yl)-3,4-dimethylbenzamide

CAS No:1351602-33-9

MF:C₁₃H₁₅NO

MW:201.264303445816

CID:6462766

Update Time:2025-05-25

N-(but-3-yn-1-yl)-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

- N-(but-3-yn-1-yl)-3,4-dimethylbenzamide
- N-but-3-ynyl-3,4-dimethylbenzamide
- Inchi： 1S/C13H15NO/c1-4-5-8-14-13(15)12-7-6-10(2)11(3)9-12/h1,6-7,9H,5,8H2,2-3H3,(H,14,15)
- InChI Key： WDKULNPHBJQNOL-UHFFFAOYSA-N
- SMILES： C(NCCC#C)(=O)C1=CC=C(C)C(C)=C1

N-(but-3-yn-1-yl)-3,4-dimethylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F6217-0096-1mg	N-(but-3-yn-1-yl)-3,4-dimethylbenzamide	1351602-33-9		1mg	$54.0	2023-09-09

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Additional information on N-(but-3-yn-1-yl)-3,4-dimethylbenzamide

N-(but-3-yn-1-yl)-3,4-dimethylbenzamide: A Comprehensive Overview

N-(but-3-yn-1-yl)-3,4-dimethylbenzamide, also known by its CAS number 1351602-33-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide group with a substituted butynyl chain. The benzamide moiety contributes to its aromatic properties, while the butynyl group introduces alkyne functionality, making it versatile for various applications.

The synthesis of N-(but-3-yn-1-yl)-3,4-dimethylbenzamide involves a series of carefully controlled reactions. Typically, the process begins with the preparation of 3,4-dimethylbenzoic acid, which is then converted into its corresponding acid chloride using thionyl chloride. The next step involves nucleophilic acyl substitution with butynamine (but-3-yn-1-amino), yielding the desired product. This method ensures high purity and is scalable for industrial production.

Recent studies have highlighted the potential of N-(but-3-yn-1-yl)-3,4-dimethylbenzamide in drug discovery and development. Its alkyne functionality makes it a promising candidate for click chemistry reactions, enabling the construction of complex molecular architectures with high efficiency. Researchers have explored its use as a building block for creating bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its role in medicinal chemistry, N-(but-3-yn-1-yll)-3,4-dimethylbenzamide has found applications in materials science. Its rigid structure and conjugated system make it suitable for use in organic electronics and optoelectronic devices. For instance, it has been employed as a component in organic light-emitting diodes (OLEDs), where it contributes to improved device performance and stability.

From an environmental standpoint, N-(but-3-yinl)-3,4-dimethylbenzamide has been studied for its biodegradability and eco-friendly properties. Research indicates that under specific conditions, the compound can undergo microbial degradation without releasing harmful byproducts. This makes it a more sustainable alternative to traditional synthetic compounds in certain industrial processes.

Looking ahead, advancements in computational chemistry are expected to further enhance our understanding of N-(but-inl)-dimethylbenzamide's properties and potential applications. Molecular modeling techniques are being utilized to predict its interactions with biological systems and optimize its structure for specific functions.

In conclusion, N-(but-inl)-dimethylbenzamide stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike.